Cas no 110623-27-3 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl-
• CAS No: 110623-27-3
• MF: C₁₂H₁₄ClN₃S
• MW: 267.777659893036
• CID: 151261
• PubChem ID: 3066602
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2-methyl-4-propyl-
• 5-(4-chlorophenyl)-2-methyl-4-propyl-1,2,4-triazole-3-thione
• BRN 6730267
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-2-methyl-4-propyl-
• 110623-27-3
• DTXSID60149328
• 2,4-Dihydro-5-(4-chlorophenyl)-2-methyl-4-propyl-3H-1,2,4-triazole-3-thione
• CHEMBL282048

• Inchi： 1S/C12H14ClN3S/c1-3-8-16-11(14-15(2)12(16)17)9-4-6-10(13)7-5-9/h4-7H,3,8H2,1-2H3
• InChI Key： AHIVHVFEZKDSJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN(C)C(N1CCC)=S

Computed Properties

• Exact Mass: 267.05992
• Monoisotopic Mass: 267.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 333.7°Cat760mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.63
• PSA: 18.84
• LogP: 3.68150